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Compound of Interest

Compound Name: Triethyl-d15-amine

CAS No.: 66688-79-7

Cat. No.: B1602551

Get Quote

For Researchers, Scientists, and Drug Development Professionals

As a senior application scientist, I understand that meticulous handling of specialized reagents

extends beyond the benchtop; it encompasses a cradle-to-grave responsibility, culminating in

safe and compliant disposal. This guide provides an in-depth, procedural framework for the

proper disposal of Triethyl-d15-amine, a deuterated isotopologue of triethylamine. While its

chemical reactivity mirrors that of its non-labeled counterpart, the principles of safe disposal are

paramount to ensure laboratory safety, environmental protection, and regulatory compliance.

Understanding the Hazard Profile of Triethyl-d15-
amine
Triethyl-d15-amine ((C₂D₅)₃N) is a highly flammable liquid and vapor that is also toxic and

corrosive.[1][2][3] Acute exposure through ingestion, inhalation, or skin contact can be harmful,

and the substance can cause severe skin burns and eye damage.[1][3][4] Therefore, all

disposal procedures must be approached with the utmost caution, treating the compound as a

hazardous waste.
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Property Data Source(s)

CAS Number 66688-79-7 [1][3][5]

Molecular Formula (C₂D₅)₃N [3][5]

Molecular Weight 116.28 g/mol [2][3]

Appearance Colorless liquid [6][7]

Odor Strong, ammonia or fish-like [6][7]

Flash Point -7 °C (19.4 °F) - closed cup

Boiling Point 88.8 °C (191.8 °F) [1]

GHS Hazard Statements
H225, H302, H311 + H331,

H314, H335
[1]

Hazard Class 3 (Flammable Liquid) [6]

Disposal Consideration Hazardous Waste [6][8]

Core Disposal Directive: A Step-by-Step Procedural
Guide
The overarching principle for the disposal of Triethyl-d15-amine is that it must be managed as

hazardous waste in accordance with all applicable federal, state, and local regulations.[6][8]

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[6][9][10]

Step 1: Waste Collection and Segregation
Proper segregation of waste streams is the foundation of safe chemical disposal.

Designated Waste Container: Collect all Triethyl-d15-amine waste, including contaminated

consumables (e.g., pipette tips, gloves), in a dedicated, properly labeled hazardous waste

container.[11][12] The container should be made of a compatible material, such as glass or

high-density polyethylene (HDPE). Do not use metal containers if the waste is mixed with

water.[10]
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Labeling: Clearly label the container with the words "HAZARDOUS WASTE," the full

chemical name "Triethyl-d15-amine," and the approximate concentration and volume.[8][12]

Segregation: Keep the Triethyl-d15-amine waste container separate from incompatible

materials, particularly strong acids and oxidizing agents, to prevent violent reactions.[6][11]

Container Integrity: Ensure the waste container is always tightly sealed except when adding

waste to prevent the release of flammable and toxic vapors.[11][12] Store the container in a

cool, dry, and well-ventilated area, away from sources of ignition.[1][11]

Step 2: Small-Scale Laboratory Spills
In the event of a small spill, immediate and appropriate action is crucial to mitigate hazards.

Eliminate Ignition Sources: Immediately extinguish all nearby flames, turn off hot plates, and

remove any other potential sources of ignition.[6]

Ventilation: Ensure the area is well-ventilated to disperse vapors.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat. For larger spills or in poorly ventilated areas, a

respirator may be necessary.[11][13]

Containment and Absorption: Contain the spill using an inert absorbent material such as

vermiculite, dry sand, or commercial sorbent pads.[4][6] Do not use combustible materials

like paper towels to absorb the bulk of the spill.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated hazardous waste container.[6][9]

Decontamination: Clean the spill area with soap and water. Collect the cleaning materials

and any contaminated items for disposal as hazardous waste.[4]

Step 3: Disposal of Bulk Quantities
The disposal of larger quantities of Triethyl-d15-amine must be handled by a licensed

hazardous waste disposal company.[11]
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Contact Environmental Health & Safety (EHS): Your institution's EHS department is the

primary resource for arranging the disposal of hazardous waste. They will have established

procedures and contracts with certified disposal vendors.

Licensed Disposal Facility: The most common and recommended method for the disposal of

flammable organic solvents like Triethyl-d15-amine is incineration at a licensed hazardous

waste treatment facility.[4] This process ensures the complete destruction of the compound.

While the deuterium labeling does not significantly alter the combustion process, it is a

unique identifier of the molecule's origin.[14][15]

Neutralization as a Pre-treatment: In some cases, neutralization of the amine with a dilute

acid (e.g., hydrochloric acid) may be considered as a pre-treatment step to form the less

volatile triethylamine hydrochloride salt.[16][17] However, this should only be performed by

trained personnel in a controlled environment, as the reaction is exothermic. The resulting

salt solution must still be disposed of as hazardous waste.

Decision-Making Workflow for Triethyl-d15-amine
Disposal
The following diagram outlines the decision-making process for the proper disposal of Triethyl-
d15-amine waste.
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Caption: Decision workflow for the safe disposal of Triethyl-d15-amine.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1602551/docs?utm_src=pdf-body-img#a-comprehensive-guide-to-the-proper-disposal-of-triethyl-d15-amine
https://www.benchchem.com/product/b1602551/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-triethyl-d15-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion: A Commitment to Safety and
Compliance
The proper disposal of Triethyl-d15-amine is a critical component of laboratory safety and

environmental stewardship. By adhering to the procedures outlined in this guide—from

meticulous collection and segregation to the engagement of professional disposal services—

researchers can ensure they are meeting their regulatory obligations and fostering a safe

working environment. Always consult your institution's specific guidelines and the Safety Data

Sheet for the most current information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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